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Compound of Interest

Compound Name: 3,5-Dibromobenzene-1,2-diamine

Cat. No.: B072946 Get Quote

A Technical Guide to the Safe Handling of 3,5-Dibromobenzene-1,2-diamine

This guide provides an in-depth overview of the safety data for 3,5-Dibromobenzene-1,2-
diamine (CAS No. 1575-38-8), designed for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets to ensure a

comprehensive understanding of the compound's properties and associated hazards.

Chemical and Physical Properties
The fundamental physical and chemical properties of 3,5-Dibromobenzene-1,2-diamine are

summarized below. These characteristics are essential for the proper handling, storage, and

use of the compound in a laboratory setting.
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Property Value Reference

CAS Number 1575-38-8 [1][2]

Molecular Formula C₆H₆Br₂N₂ [1][2]

Molecular Weight 265.93 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[1]

Solubility

Soluble in organic solvents like

ethanol and chloroform;

insoluble in water.

[1]

InChI Key
BABDSAMUOCWCNS-

UHFFFAOYSA-N
[1][2]

Canonical SMILES C1=C(C=C(C(=C1N)N)Br)Br [1]

Hazard Identification and Classification
3,5-Dibromobenzene-1,2-diamine is classified with several hazards according to the Globally

Harmonized System (GHS). The pictograms and hazard statements provide a clear warning of

the potential risks associated with this chemical.[1]

Pictogram GHS Classification
Hazard Statement
Codes

Description

Corrosive, Irritant

Acute Toxicity, Oral

(Category 3/4); Acute

Toxicity, Dermal

(Category 4); Skin

Irritation (Category 2);

Serious Eye Damage

(Category 1); Skin

Sensitization

(Category 1)

H301, H302, H312,

H315, H317, H318

Toxic or harmful if

swallowed. Harmful in

contact with skin.

Causes skin irritation

and may cause an

allergic skin reaction.

Causes serious eye

damage.[1][2]
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Experimental Protocols
Detailed procedures for the safe handling and use of 3,5-Dibromobenzene-1,2-diamine are

crucial to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound. The following

diagram illustrates the relationship between the identified hazards and the required personal

protective equipment.

Identified Hazards

Required Personal Protective Equipment

Skin Irritation / Contact Hazard

Protective Gloves

Prevents Skin Contact

Lab Coat

Protects Body

Serious Eye Damage

Chemical Goggles / Face Shield

Prevents Eye Contact

Harmful if Swallowed / Inhaled

Respiratory Protection (if dust is generated)

Prevents Inhalation

Click to download full resolution via product page

Figure 1: Hazard and required PPE relationship.

Handling and Storage
Handling:

Do not handle until all safety precautions have been read and understood.[3]

Ensure adequate ventilation in the work station.[3]

Avoid breathing dust, mist, or spray.[3]

Wear appropriate personal protective equipment, including gloves and eye/face protection.[3]

[4]
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Wash hands thoroughly after handling.[4]

Storage:

Keep the container tightly closed when not in use.[3][4]

Store in a dry, cool, and well-ventilated area.[3][4]

Keep away from heat, sparks, and open flames.[3][4]

Incompatible materials include strong acids, strong bases, and strong oxidizing agents.[3]

First Aid Measures
In case of exposure, immediate action is required. The following flowchart outlines the initial

first aid steps.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10417390&countryCode=GB&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3600%2F3630-B-X6.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10417390&countryCode=GB&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3600%2F3630-B-X6.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10417390&countryCode=GB&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3600%2F3630-B-X6.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10417390&countryCode=GB&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3600%2F3630-B-X6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type of Exposure

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
If not breathing, give artificial respiration.

Wash with plenty of soap and water.
Rinse cautiously with water for at least 15 minutes.

Remove contact lenses, if present.
Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Advice/Attention

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Evacuate Area

Don Appropriate PPE

Contain Spill
(Stop leak if safe)

Clean Up Spill
(Sweep into container)

Dispose of Waste per Regulations

Decontaminate Area and Equipment

End of Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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